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Compound of Interest

Compound Name: Dihydroaeruginoic acid

Cat. No.: B016911

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical aspect of laboratory operations. This
document provides essential safety and logistical information for the proper disposal of
Dihydroaeruginoic Acid.

Dihydroaeruginoic acid is an antibiotic agent isolated from Pseudomonas fluorescens.[1][2]
While the substance is not classified as hazardous according to the Globally Harmonized
System (GHS), adherence to proper disposal protocols is necessary to ensure environmental
safety and regulatory compliance.[3]

Safety and Hazard Information

According to the Safety Data Sheet (SDS), dihydroaeruginoic acid presents a low hazard
profile.[3] However, it is designated as a water hazard class 1, indicating it is slightly hazardous
for water.[3] Therefore, precautions must be taken to prevent large quantities from entering
groundwater, watercourses, or sewage systems.[3]

Hazard Ratings Summary:

Rating System Health Fire Reactivity
NFPA 0 0 0
HMIS 0 0 0
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Source: Cayman Chemical Safety Data Sheet[3]

Disposal Procedures

The recommended disposal method for dihydroaeruginoic acid depends on the quantity and
local regulations.

For Small Quantities:
Smaller quantities of dihydroaeruginoic acid can be disposed of with household waste.[3]
For Larger Quantities and Uncleaned Packaging:

Disposal of larger quantities and any uncleaned packaging must be conducted in accordance
with official regulations.[3] It is the responsibility of the user to develop proper handling and
disposal methods based on the actual conditions of use.[3]

Experimental Workflow for Disposal Decision-Making:

The following diagram outlines the decision-making process for the proper disposal of
dihydroaeruginoic acid.
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Disposal Protocol for Dihydroaeruginoic Acid
Assess Quantity of
Dihydroaeruginoic Acid Waste

:

Small Quantity?

o / Uncleaned Packaging

Dispose of with Consult Local, State, and Federal
Household Waste Environmental Regulations

Package and Label Waste
According to Regulations

Arrange for Disposal by a

Licensed Chemical Waste Contractor

(Maintain Disposal Records)

Click to download full resolution via product page

Disposal decision workflow for Dihydroaeruginoic Acid.

Step-by-Step Disposal Protocol:
* Quantify Waste: Determine the amount of dihydroaeruginoic acid waste to be disposed of.

o Consult Safety Data Sheet: Always refer to the most current SDS for the compound.
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o Evaluate Quantity:

o For small quantities, co-disposal with regular laboratory or household waste may be
permissible, provided it aligns with institutional policies.[3]

o For larger quantities or uncleaned packaging, proceed to the next step.[3]

o Review Regulations: Consult your institution's Environmental Health and Safety (EHS)
department and review local, state, and federal regulations regarding chemical waste
disposal.

o Package and Label: Securely package the waste in a compatible container. Label the
container clearly with the chemical name and any required hazard information as per
regulatory guidelines.

» Professional Disposal: Arrange for the collection and disposal of the waste through a
licensed and reputable chemical waste disposal company.

» Record Keeping: Maintain accurate records of the disposal process, including dates,
guantities, and the disposal vendor used.

First-Aid Measures

In the event of exposure, the following first-aid measures are recommended:

After inhalation: Move the individual to fresh air. Consult a doctor if complaints arise.[3]

After skin contact: The product is generally not irritating to the skin.[3]

After eye contact: Rinse the opened eye for several minutes under running water.[3]

After swallowing: If symptoms persist, consult a doctor.[3]

No special measures are generally required for handling dihydroaeruginoic acid.[3] Standard
precautionary measures for handling chemicals should be followed.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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